Cas no 1804037-70-4 (1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one
• CAS No: 1804037-70-4
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4792687
• Update Time: 2025-05-26

1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one

• Inchi： 1S/C9H8BrClO2/c10-5-7(12)4-6-2-1-3-8(13)9(6)11/h1-3,13H,4-5H2
• InChI Key： TVYBEVNPVYTVCN-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1Cl)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one

1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one (CAS No. 1804037-70-4) is a highly specialized organic molecule with a unique structure and diverse applications. This compound belongs to the class of ketones, characterized by the presence of a ketone group (C=O) and a bromine atom, along with a substituted phenyl ring. Its molecular formula is C9H8BrClO, and it has a molecular weight of 265.56 g/mol. The compound is synthesized through various methods, including nucleophilic substitution and oxidation reactions, depending on the desired application.

Structural Features and Physical Properties: The molecule features a propanone backbone (CH3-C(=O)-CH2-) with a bromine atom attached to the first carbon. The phenyl ring is substituted at the 2-position with a chlorine atom and at the 3-position with a hydroxyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations. The compound is typically a white crystalline solid with a melting point of approximately 150°C and a boiling point around 350°C under standard conditions.

Synthesis and Applications: The synthesis of 1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one involves multi-step reactions, often starting from aromatic precursors. Recent studies have explored its use as an intermediate in pharmaceutical chemistry, particularly in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a key intermediate in the development of anti-inflammatory agents and antioxidants due to its ability to undergo nucleophilic addition reactions.

Biological Activity: Recent advancements in medicinal chemistry have highlighted the potential of 1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one as a precursor for bioactive molecules. Studies published in 2023 demonstrate its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). The hydroxyl group on the phenyl ring plays a critical role in enhancing the compound's ability to interact with biological targets, making it an attractive candidate for further drug development.

Environmental Impact and Safety: While 1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one is not classified as hazardous under standard conditions, proper handling and storage are essential to prevent exposure to moisture or strong oxidizing agents. Recent environmental studies suggest that this compound undergoes biodegradation under aerobic conditions, minimizing its ecological footprint when disposed of responsibly.

In conclusion, 1-Bromo-3-(2-chloro-3-hydroxyphenyl)propan-2-one (CAS No. 1804037-70-4) is a versatile compound with significant potential in pharmaceutical and chemical industries. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new applications, this compound will likely play an increasingly important role in advancing modern chemistry.